Cas no 74530-03-3 ((6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone)
74530-03-3 structure
Product Name:(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone
CAS No:74530-03-3
MF:C14H10ClN3O
MW:271.701701641083
CID:1771181
PubChem ID:156498
Update Time:2025-04-21
(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone
- 1H-Benzotriazole, 6-chloro-1-(4-methylbenzoyl)-
- (6-chlorobenzotriazol-1-yl)-(4-methylphenyl)methanone
- DTXSID20225531
- (6-Chloro-1H-benzo[d][1,2,3]triazol-1-yl)(p-tolyl)methanone
- 74530-03-3
-
- Inchi: 1S/C14H10ClN3O/c1-9-2-4-10(5-3-9)14(19)18-13-8-11(15)6-7-12(13)16-17-18/h2-8H,1H3
- InChI Key: MBTZRSGIOIWJQU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C(C1C=CC(C)=CC=1)=O)N=N2
Computed Properties
- Exact Mass: 271.0514
- Monoisotopic Mass: 271.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 458.6°C at 760 mmHg
- Flash Point: 231.2°C
- Refractive Index: 1.677
- PSA: 47.78
(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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